(4-Ethyl-benzyl)-furan-2-ylmethyl-amine
Description
(4-Ethyl-benzyl)-furan-2-ylmethyl-amine, hereafter referred to as 4-EBFA, is an organic compound that has been the subject of much scientific research in the past two decades. 4-EBFA is an alkylamine that is used in a variety of applications, ranging from synthesis to medicinal treatments. The purpose of
Scientific Research Applications
Arylmethylidenefuranones and Their Reactions
A comprehensive review of the reactions of arylmethylidene derivatives of 3H-furan-2-ones with various nucleophiles shows the wide range of compounds obtained from these reactions, such as amides and benzofurans. This highlights the potential of furan derivatives in synthesizing diverse organic compounds, which could have applications ranging from material science to pharmaceuticals (Kamneva, Anis’kova, & Egorova, 2018).
Furan in Foods and Toxicities
Research on furan, a thermal food processing contaminant, and its metabolism, reveals the toxicological pathways mediated by its metabolites. This suggests the importance of understanding furan derivatives' interactions within biological systems, potentially guiding the development of safer food processing techniques or detoxifying agents (Zhang & Zhang, 2022).
Bioactive Furanyl-Substituted Compounds
A review focused on furanyl-substituted nucleobases and nucleosides emphasizes their significance in medicinal chemistry. These compounds, containing furan rings, showcase various biological activities, hinting at the potential pharmaceutical applications of furan derivatives, including (4-Ethyl-benzyl)-furan-2-ylmethyl-amine (Ostrowski, 2022).
Hyaluronan Esterification with Benzyl Derivatives
Research on biocompatible, degradable materials through the chemical modification of hyaluronan with benzyl derivatives showcases the application of such compounds in developing new materials for clinical applications. This points to the relevance of benzyl compounds in material science and medical research (Campoccia et al., 1998).
Plant Biomass Conversion to Furan Derivatives
The conversion of plant biomass into furan derivatives like 5-Hydroxymethylfurfural (HMF) demonstrates the role of furan compounds in sustainable chemistry. This research outlines the potential of furan derivatives in replacing non-renewable hydrocarbon sources, indicating the environmental and industrial importance of studying compounds like "(4-Ethyl-benzyl)-furan-2-ylmethyl-amine" (Chernyshev, Kravchenko, & Ananikov, 2017).
properties
IUPAC Name |
1-(4-ethylphenyl)-N-(furan-2-ylmethyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c1-2-12-5-7-13(8-6-12)10-15-11-14-4-3-9-16-14/h3-9,15H,2,10-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEDMPIBSAQQJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethyl-benzyl)-furan-2-ylmethyl-amine | |
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